Cas no 103274-94-8 (3-(2,6-Dimethylpiperidin-1-yl)propanoic acid)

3-(2,6-Dimethylpiperidin-1-yl)propanoic acid is a piperidine-derived carboxylic acid with potential applications in pharmaceutical and organic synthesis. Its structure, featuring a dimethyl-substituted piperidine ring linked to a propanoic acid moiety, offers steric and electronic modulation, making it a versatile intermediate for drug development. The compound's rigid piperidine backbone enhances conformational stability, while the carboxylic acid group provides a reactive site for further functionalization. This balance of steric hindrance and reactivity makes it suitable for designing bioactive molecules, particularly in CNS-targeted therapies. Its synthetic utility is further underscored by its compatibility with standard coupling and derivatization techniques.

3-(2,6-Dimethylpiperidin-1-yl)propanoic acid structure

103274-94-8 structure

Product Name:3-(2,6-Dimethylpiperidin-1-yl)propanoic acid

CAS No:103274-94-8

MF:C₁₀H₁₉NO₂

MW:185.26336312294

MDL:MFCD09716707

CID:4388843

PubChem ID:19900448

Update Time:2025-10-14

3-(2,6-Dimethylpiperidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 1-Piperidinepropanoic acid, 2,6-dimethyl-
- 3-(2,6-dimethylpiperidin-1-yl)propanoic acid
- STK502884
- AKOS016049727
- SB41344
- H23225
- 103274-94-8
- EN300-2602652
- LS-01472
- ALBB-004052
- MFCD09716707
- 3-(2,6-dimethylpiperidin-1-yl)propanoicacid
- AKOS002659475
- 3-(2,6-Dimethylpiperidin-1-yl)propanoic acid
- MDL： MFCD09716707
- Inchi： 1S/C10H19NO2/c1-8-4-3-5-9(2)11(8)7-6-10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
- InChI Key： KLFBXOOZFAFSOP-UHFFFAOYSA-N
- SMILES： N1(CCC(O)=O)C(C)CCCC1C

Computed Properties

Exact Mass: 185.141579g/mol
Monoisotopic Mass: 185.141579g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 185.26g/mol
XLogP3: -0.8
Topological Polar Surface Area: 40.5Å²

3-(2,6-Dimethylpiperidin-1-yl)propanoic acid Pricemore >>

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